
2-Methoxy-4-(2-nitrovinyl)phenol CAS number
and molecular structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Methoxy-4-(2-nitrovinyl)phenol

Cat. No.: B116942 Get Quote

An In-depth Technical Guide to 2-Methoxy-4-(2-
nitrovinyl)phenol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and potential biological activities of 2-Methoxy-4-(2-nitrovinyl)phenol. Due to the limited

availability of in-depth biological data for this specific compound, this guide also presents

detailed experimental protocols and signaling pathway information for the structurally related

and well-researched compound, 2-Methoxy-4-vinylphenol (2M4VP), to serve as a valuable

reference for future research.

Core Compound Information: 2-Methoxy-4-(2-
nitrovinyl)phenol
Chemical Identity and Properties

2-Methoxy-4-(2-nitrovinyl)phenol is a phenolic compound characterized by a methoxy group

and a nitrovinyl group attached to the phenol ring.
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Property Value Source

CAS Number 6178-42-3 [1]

Molecular Formula C₉H₉NO₄ [1]

Molecular Weight 195.17 g/mol [1]

Synonyms

trans-4-Hydroxy-3-methoxy-

beta-nitrostyrene, 2-Hydroxy-5-

[(E)-2-nitroethenyl]anisole

[1]

Appearance Powder [1]

Purity 98% [1]

Molecular Structure

The molecular structure of 2-Methoxy-4-(2-nitrovinyl)phenol consists of a benzene ring

substituted with a hydroxyl group, a methoxy group, and a 2-nitrovinyl group.

Figure 1: Chemical structure of 2-Methoxy-4-(2-nitrovinyl)phenol.

Synthesis Protocol
A common method for the synthesis of 2-Methoxy-4-(2-nitrovinyl)phenol involves the

condensation of vanillin (4-hydroxy-3-methoxybenzaldehyde) with nitromethane.
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Experimental Protocol: Condensation of Vanillin and Nitromethane[2]

Materials:

Vanillin (10 g)

Nitromethane (3.4 mL)

Methanol (approximately 10 mL, sufficient to dissolve vanillin)

n-Butylamine (0.50 g)

0.1 M Hydrochloric acid (HCl)

Distilled water

Procedure:

Dissolve vanillin in methanol in a suitable reaction vessel.

Add nitromethane to the solution and mix.

Add n-butylamine to the mixture. The solution will typically turn from yellow to red.

Allow the reaction to proceed at room temperature for 1-2 hours, during which a solid

mass may form.

Break up the solid mass and add a small amount of methanol.

Vacuum filter the solid product using a Büchner funnel.

Wash the filtered solids with 0.1 M HCl, which will cause a color change from red to bright

yellow.

Recrystallize the crude product from hot methanol.

Dissolve the solids in hot methanol, allow the solution to cool to room temperature, and

then place it in a freezer overnight to facilitate crystal formation.
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Vacuum filter the recrystallized product, washing with cold 0.1 M HCl and then with cold

distilled water.

Air-dry the final product.

Biological Activity and Signaling Pathways: A
Comparative Analysis with 2-Methoxy-4-vinylphenol
(2M4VP)
While specific biological data for 2-Methoxy-4-(2-nitrovinyl)phenol is limited, its structural

analog, 2-Methoxy-4-vinylphenol (2M4VP), has been studied for its anti-inflammatory

properties. The following sections detail the known biological activities and associated signaling

pathways of 2M4VP, which may provide insights into the potential activities of 2-Methoxy-4-(2-
nitrovinyl)phenol.

Anti-inflammatory Effects of 2M4VP
2M4VP has been shown to exhibit potent anti-inflammatory effects in various studies. It dose-

dependently inhibits the production of key pro-inflammatory mediators such as nitric oxide (NO)

and prostaglandin E2 (PGE₂).[3] Furthermore, it blocks the expression of inducible nitric oxide

synthase (iNOS) and cyclooxygenase-2 (COX-2) induced by lipopolysaccharide (LPS) in

RAW264.7 macrophage cells.[3]

Signaling Pathways Modulated by 2M4VP
NF-κB and MAPK Signaling Pathways

2M4VP has been demonstrated to inhibit the activation of the NF-κB and MAPK signaling

pathways, which are crucial in the inflammatory response.[3] It potently inhibits the

translocation of the NF-κB p65 subunit into the nucleus by preventing the degradation of IκBα.

[3] Additionally, 2M4VP suppresses the phosphorylation of key MAPKs, including p38, ERK1/2,

and JNK.[3]
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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